molecular formula C22H18FN3O B8490278 1H-Indole-3-acetamide, 1-[(4-fluorophenyl)methyl]-N-4-pyridinyl- CAS No. 176204-36-7

1H-Indole-3-acetamide, 1-[(4-fluorophenyl)methyl]-N-4-pyridinyl-

Cat. No.: B8490278
CAS No.: 176204-36-7
M. Wt: 359.4 g/mol
InChI Key: VQDZDAUWYCUULB-UHFFFAOYSA-N
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Description

1H-Indole-3-acetamide, 1-[(4-fluorophenyl)methyl]-N-4-pyridinyl- is a useful research compound. Its molecular formula is C22H18FN3O and its molecular weight is 359.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1H-Indole-3-acetamide, 1-[(4-fluorophenyl)methyl]-N-4-pyridinyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1H-Indole-3-acetamide, 1-[(4-fluorophenyl)methyl]-N-4-pyridinyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

176204-36-7

Molecular Formula

C22H18FN3O

Molecular Weight

359.4 g/mol

IUPAC Name

2-[1-[(4-fluorophenyl)methyl]indol-3-yl]-N-pyridin-4-ylacetamide

InChI

InChI=1S/C22H18FN3O/c23-18-7-5-16(6-8-18)14-26-15-17(20-3-1-2-4-21(20)26)13-22(27)25-19-9-11-24-12-10-19/h1-12,15H,13-14H2,(H,24,25,27)

InChI Key

VQDZDAUWYCUULB-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=CN2CC3=CC=C(C=C3)F)CC(=O)NC4=CC=NC=C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

3.5 g (12.3 mMol) [1-(4-fluorobenzyl)indole-3-yl]acetic acid are dissolved in 100 ml anhydrous tetrahydrofuran. To this solution are added 2.54 g (12.3 mMol) dicyclohexylcarbodiimide and 1.16 g (12.3 mMol) 4-aminopyridine. After stirring for 24 hours at 0° C., the formed dicyclohexyl urea is separated off. After mixing in the solvent, the residue is purified by column chromatography on silica gel. Eluting agent:
Quantity
3.5 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
2.54 g
Type
reactant
Reaction Step Two
Quantity
1.16 g
Type
reactant
Reaction Step Two

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